[3-(4-Methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine hydrochloride

Specification

• CAS No.: 1803589-93-6
• Molecular Formula: C11H15ClN2O2
• Molecular Weight: 242.7 g/mol
• IUPAC Name: [3-(4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C11H14N2O2.ClH/c1-14-9-4-2-8(3-5-9)11-6-10(7-12)15-13-11;/h2-5,10H,6-7,12H2,1H3;1H
• Standard InChI Key: HIUXSIOZLRQEAV-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NOC(C2)CN.Cl
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(C2)CN.Cl

Introduction

[3-(4-Methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine hydrochloride is a chemical compound that belongs to the oxazole class, specifically a derivative of 4,5-dihydro-1,2-oxazole. This compound is of interest in pharmaceutical and chemical research due to its potential applications in drug development. The compound's structure includes a methoxyphenyl group attached to a dihydro-1,2-oxazole ring, which is further linked to a methanamine moiety, and it exists as a hydrochloride salt.

Molecular Formula and Weight

The molecular formula for [3-(4-Methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine hydrochloride is C11H15ClN2O2. The molecular weight is approximately 242.70 g/mol, as reported for similar compounds in the same class.

Synthesis and Preparation

The synthesis of oxazole derivatives often involves the reaction of nitrile oxides with dipolarophiles. For compounds similar to [3-(4-Methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine hydrochloride, the synthesis might involve the use of 4-methoxybenzaldoxime as a precursor to generate the nitrile oxide, followed by cycloaddition reactions.

Biological and Pharmacological Activities

While specific biological activities of [3-(4-Methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine hydrochloride are not detailed in the available literature, oxazole derivatives are known for their potential in medicinal chemistry. They have been explored for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities.

Future Directions

Further research is needed to explore the pharmacological properties and potential therapeutic applications of this compound. This could involve in vitro and in vivo studies to assess its efficacy and safety.

Spectroscopic Data (General for Oxazole Derivatives)

Spectroscopic Method	Typical Signals
NMR (1H)	Signals for methoxy group, oxazole ring protons, and aromatic protons
IR	C=N, C=O stretching bands